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Compound of Interest

Compound Name: 1,2-Dibromotetrafluorobenzene

Cat. No.: B1220476 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,2-Dibromotetrafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,2-
Dibromotetrafluorobenzene (CAS No. 827-08-7), a versatile intermediate used in the

synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Adherence to

stringent safety protocols is essential when working with this halogenated aromatic compound.

Chemical and Physical Properties
1,2-Dibromotetrafluorobenzene is a colorless to light yellow or orange liquid.[3] Its key

physical and chemical properties are summarized below.
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Property Value

CAS Number 827-08-7[1][4]

Molecular Formula C₆Br₂F₄[1][4]

Molecular Weight 307.87 g/mol [1][4]

Appearance Colorless to light orange/yellow clear liquid[3]

Boiling Point 198 °C (at 760 mmHg)[5]

Melting Point 12-16 °C[3][5]

Density 2.22 - 2.238 g/mL at 25 °C[4][5]

Flash Point 99 °C (210.2 °F) - closed cup[4]

Refractive Index n20/D 1.516 (lit.)[4][5]

Water Solubility Insoluble[5]

Hazard Identification and GHS Classification
This compound is classified as a hazardous substance. The primary hazards are related to

irritation of the skin, eyes, and respiratory system.[4]

Hazard Classification Code Description

Signal Word Warning[4]

Skin Irritation H315 Causes skin irritation.[4]

Eye Irritation H319
Causes serious eye irritation.

[4]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[4]

Target Organs - Respiratory system.[4]

Pictogram:
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GHS07 (Exclamation Mark)[4]

Toxicological Information
As a group, halogenated aromatic hydrocarbons can cause acute irritation to the eyes, mucous

membranes, and lungs.[6] While specific quantitative toxicity data (e.g., LD50, LC50) for 1,2-
Dibromotetrafluorobenzene is not readily available from the provided search results, the GHS

classification indicates a significant potential for irritation upon contact or inhalation.

Safe Handling and Storage
Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

General Laboratory Handling Protocols
All work with 1,2-Dibromotetrafluorobenzene should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Workflow for Safe Handling:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.drugfuture.com/toxic/q21-q122.html
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1053-hydrocarbons-halogenated-aromatic
https://www.benchchem.com/product/b1220476?utm_src=pdf-body
https://www.benchchem.com/product/b1220476?utm_src=pdf-body
https://www.benchchem.com/product/b1220476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare & Verify
Fume Hood

Aliquot Chemical
(Use glass pipettes/syringes)

Perform Reaction
(Keep sash low)

Decontaminate Glassware
(Rinse with solvent in hood)

Segregate Halogenated Waste

Dispose via Institutional Protocol

Click to download full resolution via product page

Caption: General workflow for handling 1,2-dibromotetrafluorobenzene.
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Personal Protective Equipment (PPE)
The following PPE should be worn when handling this chemical:

Eye Protection: Chemical safety goggles or a face shield.[7]

Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Respiratory Protection: Work should be performed in a fume hood to avoid inhaling vapors.

[3] If ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is

necessary.[3]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.

The storage class for this combustible liquid is 10.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing,

provide artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
1,2-Dibromotetrafluorobenzene is a combustible liquid with a flash point of 99 °C.[4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).

Special Hazards: Combustion may produce toxic and corrosive gases, including hydrogen

bromide and hydrogen fluoride.

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear to prevent contact with skin and eyes.

Accidental Release Measures (Spills)
A spill of 1,2-Dibromotetrafluorobenzene requires a prompt and careful response.
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Workflow for Spill Response:
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Caption: Workflow for responding to an accidental spill.

Disposal Considerations
All waste containing 1,2-Dibromotetrafluorobenzene, including contaminated absorbents and

rinsates from glassware, must be treated as hazardous waste.[3]

Collect in a designated, properly labeled, and sealed container for halogenated organic

waste.

Disposal must be conducted in accordance with all local, regional, and national

environmental regulations. Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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